Cas no 1219906-62-3 (4-{6-[4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-3-yl}morpholine)

• Product Name: 4-{6-[4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-3-yl}morpholine
• CAS No: 1219906-62-3
• MF: C₂₁H₂₉N₅O₄S
• MW: 447.551063299179
• CID: 5472624
• Update Time: 2025-07-01

4-{6-[4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-3-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[6-[4-(4-methoxy-2,3-dimethylphenyl)sulfonylpiperazin-1-yl]pyridazin-3-yl]morpholine
• 4-{6-[4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-3-yl}morpholine

• Inchi： 1S/C21H29N5O4S/c1-16-17(2)19(5-4-18(16)29-3)31(27,28)26-10-8-24(9-11-26)20-6-7-21(23-22-20)25-12-14-30-15-13-25/h4-7H,8-15H2,1-3H3
• InChI Key： FZUCCCVKRYJLBE-UHFFFAOYSA-N
• SMILES： C1OCCN(C2=NN=C(N3CCN(S(C4=CC=C(OC)C(C)=C4C)(=O)=O)CC3)C=C2)C1

Additional information on 4-{6-[4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-3-yl}morpholine

Recent Advances in the Study of 4-{6-[4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-3-yl}morpholine (CAS: 1219906-62-3)

The compound 4-{6-[4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-3-yl}morpholine (CAS: 1219906-62-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and targeted cancer therapies. Recent studies have explored its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, providing valuable insights for future drug development.

One of the key areas of focus in recent research has been the compound's role as a selective kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often implicated in various diseases, including cancer. Preliminary data suggest that 4-{6-[4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-3-yl}morpholine exhibits potent inhibitory activity against specific kinase targets, with promising selectivity profiles. These findings highlight its potential as a lead compound for the development of novel kinase-targeted therapies.

In addition to its kinase inhibitory properties, recent studies have also investigated the compound's pharmacokinetic and pharmacodynamic characteristics. Researchers have employed advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), to assess its metabolic stability, bioavailability, and tissue distribution. These studies have revealed favorable pharmacokinetic properties, including good oral bioavailability and sustained plasma concentrations, which are essential for its potential clinical application.

Furthermore, preclinical evaluations of 4-{6-[4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-3-yl}morpholine have demonstrated its efficacy in various in vitro and in vivo models. For instance, in cancer cell lines, the compound has shown significant antiproliferative effects, with IC50 values in the nanomolar range. Animal studies have also indicated tumor growth inhibition in xenograft models, further supporting its potential as a therapeutic agent. These results underscore the need for further investigation into its safety and efficacy in clinical settings.

Despite these promising findings, challenges remain in the development of 4-{6-[4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-3-yl}morpholine as a therapeutic agent. Issues such as potential off-target effects, drug resistance, and formulation optimization need to be addressed. Ongoing research aims to elucidate the compound's full therapeutic potential and overcome these hurdles through structural modifications and combination therapies.

In conclusion, recent advancements in the study of 4-{6-[4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-3-yl}morpholine (CAS: 1219906-62-3) have highlighted its potential as a promising candidate for kinase-targeted therapies. Its selective inhibitory activity, favorable pharmacokinetic properties, and efficacy in preclinical models position it as a valuable lead compound for further drug development. Continued research efforts will be crucial in translating these findings into clinical applications, ultimately benefiting patients with kinase-driven diseases.